Cas no 832098-81-4 (Thiourea, [4-(cyclohexylmethoxy)phenyl]-)
832098-81-4 structure
Product Name:Thiourea, [4-(cyclohexylmethoxy)phenyl]-
CAS No:832098-81-4
MF:C14H20N2OS
MW:264.386402130127
CID:676626
PubChem ID:5277308
Update Time:2025-04-19
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, [4-(cyclohexylmethoxy)phenyl]-
- [4-(cyclohexylmethoxy)phenyl]thiourea
- SCHEMBL3423612
- DTXSID90415008
- Thiourea, N-[4-(cyclohexylmethoxy)phenyl]-
- 832098-81-4
-
- Inchi: 1S/C14H20N2OS/c15-14(18)16-12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H3,15,16,18)
- InChI Key: WSGLBOMOCHYEEB-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=CC(=CC=1)OCC1CCCCC1
Computed Properties
- Exact Mass: 264.12963444g/mol
- Monoisotopic Mass: 264.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.4Ų
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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